Cas no 2228936-45-4 (1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene)

• Product Name: 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene
• CAS No: 2228936-45-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 6027847
• PubChem ID: 165966309
• Update Time: 2025-06-26

1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene
• EN300-1922545
• 2228936-45-4

• Inchi： 1S/C10H8BrNO2/c1-2-3-4-8-5-6-9(11)10(7-8)12(13)14/h1,5-7H,3-4H2
• InChI Key： OKTAMQHGEAKVJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CCC#C

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene

1-Bromo-4-(But-3-yn-1-yl)-2-Nitrobenzene (CAS No. 2228936-45-4): A Comprehensive Overview

1-Bromo-4-(but-3-yn-1-yl)-2-nitrobenzene (CAS No. 2228936-45-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromine, nitro, and alkyne functional groups, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene is C₁₀H₇BrN₂O₂, and its molecular weight is 255.07 g/mol. The compound is a solid at room temperature and exhibits a characteristic yellow color. Its solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF) makes it suitable for a variety of synthetic transformations and reactions.

In the realm of pharmaceutical research, 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene has shown promise as an intermediate in the synthesis of bioactive molecules. The presence of the bromine atom allows for efficient coupling reactions with various nucleophiles, while the nitro group can be reduced to an amino group, providing a versatile platform for further functionalization. Recent studies have explored its use in the development of novel anticancer agents and antimicrobial compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene as a key intermediate in the synthesis of a series of substituted benzimidazoles with potent antifungal activity. The researchers demonstrated that the alkyne functionality could be effectively utilized for click chemistry reactions, leading to the formation of diverse benzimidazole derivatives with enhanced biological activity.

In materials science, 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene has been investigated for its potential applications in the development of functional polymers and conjugated materials. The alkyne group can participate in polymerization reactions, allowing for the creation of polymers with tunable properties. For instance, a study published in Macromolecules reported the synthesis of conjugated polymers derived from 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene, which exhibited excellent photoluminescence properties and were used in the fabrication of organic light-emitting diodes (OLEDs).

The synthetic versatility of 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene is further exemplified by its use in cross-coupling reactions. Palladium-catalyzed coupling reactions have been widely employed to introduce various substituents at the bromine position, leading to a diverse array of substituted aromatic compounds. These compounds have found applications in areas such as drug discovery, agrochemicals, and advanced materials.

A recent review article in Chemical Reviews summarized the advances in the synthesis and applications of aryl bromides containing alkyne functionalities. The review highlighted the importance of compounds like 1-bromo-4-(but-3-yn-1-yl)-2-nitrobenzene in enabling efficient and selective synthetic pathways for complex molecules. The authors discussed several case studies where these compounds were used as key intermediates in the total synthesis of natural products and pharmaceutical agents.

In conclusion, 1-bromo-4-(but-3-yinl)-2-nitrobenzene (CAS No. 2228936-45-4) (CAS No. 2228936-45-4)) is a valuable compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique combination of functional groups makes it an attractive intermediate for various chemical transformations and reactions. Ongoing research continues to uncover new uses and properties of this compound, solidifying its importance in modern chemical research.